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Compound of Interest

Compound Name: Butyl cyclopentanecarboxylate

CAS No.: 99978-03-7

Cat. No.: B2848005

Get Quote

Executive Summary
Butyl cyclopentanecarboxylate (BCPC) represents a critical balance in the steric series of

aliphatic esters. Unlike its methyl analogs, which are prone to rapid hydrolytic cleavage, or its

tert-butyl counterparts, which require harsh acidic conditions for removal, BCPC offers a

"Goldilocks" profile: robust stability under standard storage conditions yet cleanly removable

under specific synthetic protocols.

This guide provides a rigorous stability assessment of BCPC, comparing it against Methyl

Cyclopentanecarboxylate (MCPC) and tert-Butyl Cyclopentanecarboxylate (t-BCPC). It

details the degradation kinetics, validated analytical protocols (GC-FID), and regulatory-

compliant (ICH Q1A) stress testing workflows.

Chemical Context & Structural Analysis[1][2]
To understand the stability of BCPC, one must analyze the steric environment of the ester

linkage. The stability of carboxylate esters is governed principally by the Taft Steric Parameter (
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) of the alkoxy group.

The Cyclopentyl Ring: The five-membered ring introduces moderate steric bulk (

) compared to a linear chain, shielding the carbonyl carbon slightly.

The Butyl Chain: The linear

-butyl group (

) provides significantly more steric hindrance than a methyl group (

) but less than a branched tert-butyl group (

).

Hypothesis: Under hydrolytic stress, BCPC will exhibit a reaction rate (

) significantly lower than MCPC but higher than t-BCPC, following the BAc2 mechanism (Base-
catalyzed, Acyl-oxygen cleavage).

Comparative Structural Matrix
Compound Structure

Steric
Hindrance

Lipophilicity
(LogP)

Primary Utility

MCPC (Methyl) Low Low ~1.8
Rapid synthesis,

high reactivity

BCPC (Butyl) Moderate Medium ~3.2

Stable

intermediate,

lipophilic prodrug

t-BCPC (tert-

Butyl)
High High ~3.0

Acid-labile

protecting group

Comparative Stability Analysis
The following data summarizes the stability profiles under accelerated stress conditions.

Hydrolytic Stability (pH Stress)
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Condition: 0.1M NaOH in THF:Water (1:1) at 25°C.

The hydrolysis follows second-order kinetics. The butyl group's flexibility allows it to fold back

slightly, interfering with the approach of the hydroxide nucleophile to the carbonyl carbon,

raising the activation energy of the tetrahedral intermediate formation.

Parameter MCPC (Methyl) BCPC (Butyl) t-BCPC (tert-Butyl)

Relative Rate (

)
1.0 (Reference) 0.65 < 0.01

Half-life (

)
~18 min ~28 min > 24 hours

Degradation Product Methanol 1-Butanol tert-Butanol

Thermal & Oxidative Stability
Condition: 40°C / 75% RH (ICH Accelerated) for 6 months.

BCPC: Exhibits superior thermal stability to MCPC due to the higher boiling point and lower

volatility of the butyl ester. Unlike phenyl esters, the saturated cyclopentane ring is resistant

to auto-oxidation.

Risk Factor: The primary thermal degradation pathway at extreme temperatures (>150°C) is

Chugaev elimination, where the

-hydrogen of the butyl group allows for syn-elimination to form cyclopentanecarboxylic acid
and 1-butene. This is negligible at standard storage temperatures.

Experimental Protocols
Validated Analytical Method: GC-FID
Critical Note: Unlike aromatic esters, BCPC lacks a strong UV chromophore. HPLC-UV at 200-

210 nm is prone to solvent interference. Gas Chromatography with Flame Ionization Detection

(GC-FID) is the authoritative method for quantification.
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Instrument Parameters:

Column: DB-5 or HP-5 (5% Phenyl-methylpolysiloxane), 30m x 0.25mm x 0.25µm.

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Inlet: Split ratio 20:1, 250°C.

Detector (FID): 300°C.

Oven Program:

Hold at 60°C for 2 min.

Ramp 15°C/min to 220°C.

Hold 5 min.

Internal Standard: Dodecane (distinct retention time, similar response factor).

Stress Testing Workflow (ICH Q1A Aligned)
This workflow ensures regulatory compliance for drug development applications.

Stress Conditions (Parallel)

Sample Preparation
(BCPC + Internal Std)

Acid Stress
0.1N HCl, 60°C

Base Stress
0.1N NaOH, 25°C

Oxidative
3% H2O2, RT

Thermal
60°C, 7 days

Quenching/Neutralization
(pH adjustment)

Extraction
(Ethyl Acetate/Hexane)

GC-FID Analysis
(Area % vs Ref)
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Click to download full resolution via product page

Figure 1: Standardized stability testing workflow for aliphatic esters, utilizing extraction to

isolate the ester from aqueous stress media before GC analysis.

Mechanistic Insight: Why Butyl?
The superior stability of BCPC over MCPC is not accidental; it is a function of the BAc2

Hydrolysis Mechanism. The diagram below illustrates the critical "Transition State" where the

butyl group exerts its protective effect.

BCPC
(Ground State)

Nucleophilic Attack
(OH-)

Tetrahedral Intermediate
(Rate Limiting Step)

Collapse & Elimination

Cyclopentanecarboxylate
+ 1-Butanol

Steric Shielding
(Butyl Chain)

Destabilizes/Hinders

Click to download full resolution via product page

Figure 2: The BAc2 hydrolysis pathway. The butyl chain (Steric Shielding) sterically hinders the

formation of the crowded tetrahedral intermediate, reducing the reaction rate compared to
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methyl esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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